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Cat. No.: B131148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl tetradecyl ketone, systematically known as 2-hexadecanone, is a long-chain aliphatic

ketone with the chemical formula C₁₆H₃₂O. This document provides a comprehensive technical

overview of its chemical structure, formula, and physicochemical properties. It details an

experimental protocol for its synthesis via the oxidation of 2-hexadecanol and a standard

method for its analysis using gas chromatography-mass spectrometry (GC-MS). Furthermore,

this guide explores the known biological roles of methyl tetradecyl ketone, including its function

as a pheromone and its potential as an anticholesteremic agent. The information is presented

to support research and development activities in various scientific disciplines.

Chemical Structure and Formula
Methyl tetradecyl ketone is a saturated ketone with a carbonyl group located at the second

carbon position of a sixteen-carbon chain.

Chemical Formula: C₁₆H₃₂O[1][2][3][4][5][6][7]

IUPAC Name: Hexadecan-2-one[3][4]

Synonyms: Methyl tetradecyl ketone, 2-Hexadecanone[3][4][5]

Molecular Weight: 240.42 g/mol [1][6]
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CAS Number: 18787-63-8[3][7]

Structural Representation
The chemical structure of methyl tetradecyl ketone can be represented in various formats.

SMILES: CCCCCCCCCCCCCCC(C)=O[1][2][7]

InChI: InChI=1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3[2]

A 2D representation of the chemical structure is provided below.

Caption: 2D structure of Methyl Tetradecyl Ketone.

Physicochemical Properties
A summary of the key physicochemical properties of methyl tetradecyl ketone is presented in

the table below for easy reference.

Property Value Reference(s)

Molecular Formula C₁₆H₃₂O [1][2][3][4][5][6][7]

Molecular Weight 240.42 g/mol [1][6]

Appearance
White to off-white crystalline

flakes
[8]

Melting Point 43-45 °C [7][9]

Boiling Point 138-140 °C at 2 mmHg [7][9]

Solubility
Soluble in alcohol; Insoluble in

water

CAS Number 18787-63-8 [3][7]

IUPAC Name Hexadecan-2-one [3][4]
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Synthesis of Methyl Tetradecyl Ketone via Oxidation of
2-Hexadecanol
This protocol describes the synthesis of methyl tetradecyl ketone from its corresponding

secondary alcohol, 2-hexadecanol, using pyridinium chlorochromate (PCC) as the oxidizing

agent.[10][11][12][13][14]

Materials:

2-Hexadecanol

Pyridinium chlorochromate (PCC)

Dichloromethane (CH₂Cl₂), anhydrous

Celite® or silica gel

Diethyl ether

Magnesium sulfate (MgSO₄), anhydrous

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

In a round-bottom flask, suspend pyridinium chlorochromate (1.5 equivalents) and Celite® or

silica gel in anhydrous dichloromethane.

To this stirred suspension, add a solution of 2-hexadecanol (1 equivalent) in anhydrous

dichloromethane in one portion.
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Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion of the reaction, dilute the mixture with diethyl ether.

Filter the mixture through a pad of silica gel to remove the chromium byproducts. Wash the

filter cake with additional diethyl ether.

Combine the organic filtrates and wash with a saturated aqueous solution of sodium

bicarbonate, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to yield the crude methyl tetradecyl ketone.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Synthesis Workflow

Start Suspend PCC and Celite®
in anhydrous CH₂Cl₂

Add 2-Hexadecanol solution
in anhydrous CH₂Cl₂

Stir at room temperature
(Monitor by TLC)

Dilute with diethyl ether,
filter through silica gel

Wash with NaHCO₃ (aq)
and brine

Dry over MgSO₄,
concentrate in vacuo

Column chromatography
(if necessary) End

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl tetradecyl ketone.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
This protocol provides a general method for the analysis of methyl tetradecyl ketone using GC-

MS.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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Capillary column (e.g., DB-5ms or equivalent)

GC Conditions (Example):

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to

280 °C, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injection Mode: Splitless

MS Conditions (Example):

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-500

Procedure:

Prepare a standard solution of methyl tetradecyl ketone in a suitable solvent (e.g., hexane or

dichloromethane).

Inject a known volume of the sample into the GC-MS system.

Acquire the data according to the specified GC-MS conditions.

Identify methyl tetradecyl ketone by its characteristic retention time and mass spectrum,

which includes the molecular ion peak (m/z 240.4) and specific fragmentation patterns.

Biological Roles and Significance
Methyl tetradecyl ketone has been identified in various biological contexts, playing roles as a

semiochemical and exhibiting potential pharmacological activity.
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Pheromonal Activity
Methyl tetradecyl ketone has been identified as a component of the sex pheromone in certain

insect species, such as the scarab beetle Hoplia equina.[15] In some snake species, long-

chain methyl ketones, including those of similar chain length to methyl tetradecyl ketone, have

been found to act as nonvolatile sex pheromones, facilitating chemical communication for

mating.[2][16]

Anticholesteremic Potential
Studies have indicated that 2-hexadecanone may act as an anticholesteremic agent, capable

of significantly reducing serum cholesterol levels.[8][15] This suggests a potential role in the

modulation of cholesterol biosynthesis or metabolism. While the precise mechanism is not fully

elucidated, it is hypothesized to involve the inhibition of key enzymes in the cholesterol

synthesis pathway.
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Biological Functions of Methyl Tetradecyl Ketone

Pheromonal Communication Potential Anticholesteremic Activity

Methyl Tetradecyl Ketone
(2-Hexadecanone)
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(e.g., Insect, Snake) Inhibition of Key Enzymes

Potential Therapeutic
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Elicits Behavioral Response
(e.g., Mating)
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Reduced Serum
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Leads to
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Caption: Biological roles of methyl tetradecyl ketone.

Conclusion
Methyl tetradecyl ketone is a well-characterized long-chain ketone with defined chemical and

physical properties. Standard organic synthesis and analytical techniques are readily

applicable to this compound. Its presence and function in biological systems as a pheromone

and its potential as a cholesterol-lowering agent make it a molecule of interest for further

research in chemical ecology, drug discovery, and metabolic studies. This guide provides a

foundational resource for scientists and researchers working with or interested in methyl

tetradecyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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